Cas no 2680857-25-2 (4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid)

• Product Name: 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid
• CAS No: 2680857-25-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5650432
• PubChem ID: 165910467
• Update Time: 2025-05-19

4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-[(N-ethylacetamido)methyl]cyclohexane-1-carboxylic acid
• EN300-28275056
• 2680858-24-4
• 4-[(N-ethylacetamido)methyl]cyclohexane-1-carboxylic acid
• 2680857-25-2
• EN300-28275064
• 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C12H21NO3/c1-3-13(9(2)14)8-10-4-6-11(7-5-10)12(15)16/h10-11H,3-8H2,1-2H3,(H,15,16)
• InChI Key： DCMCCJHBPDHKMV-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN(C(C)=O)CC)CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid

Professional Introduction to 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic Acid (CAS No. 2680857-25-2)

4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid, identified by its CAS number 2680857-25-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a cyclohexane core substituted with an amide group and an ethylacetamide moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic components in its structure suggests a versatile platform for further chemical modifications and functionalization, making it a valuable candidate for exploring novel therapeutic agents.

The< strong>N-ethylacetamido group attached to the cyclohexane ring introduces a polar, hydrogen-bonding capability that can influence the compound's solubility, bioavailability, and interactions with biological targets. This feature is particularly relevant in drug design, where optimizing solubility and binding affinity is crucial for achieving desired pharmacological effects. Recent studies have highlighted the importance of amide-containing compounds in medicinal chemistry, demonstrating their role in modulating enzyme activity and receptor interactions.

In the context of contemporary pharmaceutical research, 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid has been investigated for its potential as a lead compound in the development of new drugs. Its structural framework allows for modifications that can fine-tune its pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration. For instance, the cyclohexane ring can serve as a scaffold for designing molecules with enhanced selectivity towards specific biological pathways, which is essential for minimizing side effects and improving therapeutic outcomes.

One of the most compelling aspects of this compound is its versatility in derivative synthesis. The< strong>cyclohexane-1-carboxylic acid moiety provides a reactive site for further functionalization, enabling the creation of esters, amides, or other derivatives that may exhibit improved pharmacological profiles. Such derivatives could be explored for their potential in treating various diseases, including neurological disorders, inflammatory conditions, and metabolic syndromes. The ability to modify this compound at multiple positions makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

The< strong>biological activity of 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid has been the subject of several preliminary investigations. In vitro studies have suggested that this compound may interact with specific enzymes or receptors, although further research is needed to fully elucidate its mechanism of action. These interactions could provide insights into new therapeutic strategies or serve as a basis for developing more potent and selective analogs. The compound's potential to act as a modulator of biological pathways makes it a promising candidate for further exploration in drug discovery.

The synthesis of< strong>4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid presents an interesting challenge from a chemical perspective. The construction of the cyclohexane ring with the appropriate substitution pattern requires careful consideration of reaction conditions and synthetic routes. Advances in organic synthesis techniques have made it possible to access complex molecules like this one with increasing efficiency and precision. Techniques such as catalytic hydrogenation, nucleophilic substitution, and peptide coupling reactions are commonly employed in the synthesis of this type of compound.

The< strong>pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on structurally diverse molecules like 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid. Its unique combination of functional groups makes it a rich source of inspiration for medicinal chemists seeking to develop innovative therapies. By leveraging computational methods and experimental approaches, researchers can rapidly screen large libraries of derivatives to identify those with optimal pharmacological properties.

The< strong>future prospects for this compound are promising, given its potential applications in drug development and its structural features that allow for diverse modifications. As our understanding of biological pathways continues to grow, so does the need for innovative molecules like 4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid that can interact selectively with disease-causing targets. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.